Cas no 828259-31-0 (3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-)

• Product name: 3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-
• CAS No: 828259-31-0
• MF: C₁₅H₁₉NO₃
• MW: 261.31626
• CID: 681925
• PubChem ID: 11219186

3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-
• 2-[2-oxo-1-(2-phenylethyl)piperidin-3-yl]acetic acid
• SCHEMBL2565333
• DTXSID90459169
• 828259-31-0

• Inchi： InChI=1S/C15H19NO3/c17-14(18)11-13-7-4-9-16(15(13)19)10-8-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)
• InChI Key： UVJQVYRRPUTFHD-UHFFFAOYSA-N
• SMILES： C1CC(C(=O)N(C1)CCC2=CC=CC=C2)CC(=O)O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų